Cas no 1805135-74-3 (5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805135-74-3
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4848620
• Update Time: 2025-11-01

5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c10-4-6-3-7(1-2-13)8(9(11)12)14-5-6/h3,5,9H,1,4H2
• InChI Key： XMYGDLNTRYLGSQ-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

5-(Bromomethyl)-2-(Difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805135-74-3): A Comprehensive Overview

5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805135-74-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique bromomethyl, difluoromethyl, and cyano substituents, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile is particularly noteworthy due to its combination of halogenated and cyano functionalities. The bromomethyl group provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which are crucial in the synthesis of complex organic molecules. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties that can significantly influence the biological activity and metabolic stability of the final product.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance the potency and selectivity of lead compounds. The presence of the difluoromethyl group in 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile makes it an attractive starting material for the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy.

The cyano group in 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile is another critical feature that contributes to its utility. The cyano functionality can be readily converted into various other functional groups through well-established chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations allow for the fine-tuning of the pharmacological properties of the final product, making it a valuable building block in drug design.

Beyond its applications in medicinal chemistry, 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile has also found use in the synthesis of agrochemicals. The bromomethyl group can be utilized for cross-coupling reactions with various organic substrates, leading to the formation of novel herbicides and insecticides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology demonstrated the effectiveness of this compound as a precursor for developing environmentally friendly pesticides.

The synthetic accessibility of 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile is another factor that contributes to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One such method involves the sequential bromination and fluorination of a pyridine derivative, followed by nitrile formation through a suitable cyanation reaction. These synthetic strategies have been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805135-74-3) is a highly functionalized compound with significant potential in various fields, including medicinal chemistry and agrochemicals. Its unique combination of bromomethyl, difluoromethyl, and cyano functionalities makes it an invaluable starting material for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimizations for this versatile compound, further solidifying its importance in modern chemical research.